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Compound of Interest

Compound Name: 1,2-Dibromocyclopentene

Cat. No.: B1308690

An In-depth Technical Guide to the Safety and Handling of 1,2-Dibromocyclopentene
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a
formal Safety Data Sheet (SDS). Always consult the official SDS for 1,2-
Dibromocyclopentene before handling this chemical.

Introduction

1,2-Dibromocyclopentene is a halogenated cyclic alkene with the chemical formula CsHeBr2.
It serves as a reagent in organic synthesis, including in the preparation of cyclopentene
analogs.[1][2] Due to its chemical structure, which includes a double bond and two bromine
atoms, it presents several potential hazards that necessitate careful handling and adherence to
strict safety protocols in a laboratory setting. This guide provides a comprehensive overview of
the known safety information, handling precautions, and emergency procedures for 1,2-
Dibromocyclopentene.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,2-Dibromocyclopentene is
provided in the table below. This information is crucial for the safe handling and storage of the
compound.
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Property Value Reference
Molecular Formula CsHeBr2 [1]
Molecular Weight 225.91 g/mol [1]
CAS Number 75415-78-0 [1]
Appearance C.:Ieér pale yellow to orange 1]
liquid

Boiling Point 78 °C at 5 mmHg [1]
Density 1.895 g/mL at 25 °C [1]
Refractive Index n20/D 1.5558 [1]
Flash Point >230 °F (>110 °C) [1]
Storage Temperature 2-8°C [1112]
Solubility No data available [3]

Hazard Identification and Classification

1,2-Dibromocyclopentene is classified as a hazardous substance. The following table
summarizes its hazard classifications according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).
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Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2A o
Irritation irritation
Specific Target Organ Toxicity - ]

) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3

tract irritation)

irritation

Signal Word: Warning[3]
Hazard Pictograms:

lesalt text

Safe Handling and Storage

Adherence to proper handling and storage procedures is paramount to ensure the safety of

laboratory personnel.

Engineering Controls

» Work with 1,2-Dibromocyclopentene should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[3]

» Use explosion-proof electrical, ventilating, and lighting equipment.[4]

e Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling 1,2-
Dibromocyclopentene:

PPE Type Specifications

Eye/Face Protection Chemical safety goggles or a face shield.[3]

_ . A chemical-resistant laboratory coat and
Skin Protection ) ) o
impervious gloves (e.g., nitrile rubber).[3]

For nuisance exposures, a respirator with
Respiratory Protection OV/AG (US) or ABEK (EU) cartridges may be
used.[3]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[3]

e Do not breathe vapors or mist.[3]

e Wash hands thoroughly after handling.[3]

e Do not eat, drink, or smoke in areas where this chemical is handled or stored.[3]
o Keep away from heat, sparks, and open flames.

¢ Use only non-sparking tools.[4]

e Ground and bond containers when transferring material.[4]

Storage Conditions

o Store in a cool, dry, and well-ventilated place.[3]
o Keep the container tightly closed.[3]
« Recommended storage temperature is 2-8°C.[1][2]

o Store away from incompatible materials, such as strong oxidizing agents.[3]
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o Store in a locked cabinet or other secure area.[3]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures
Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Seek medical attention.

[3]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact . . o
clothing and shoes. Seek medical attention if

irritation persists.[3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) ) )

do. Continue rinsing. Seek immediate medical

attention.[3]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

e Specific Hazards: Hazardous decomposition products formed under fire conditions include
carbon oxides and hydrogen bromide gas.[3]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3]
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Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Avoid breathing vapors, mist, or gas.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, closed container for disposal.[3]

Toxicological and Reactivity Information
Toxicological Data

Detailed toxicological studies on 1,2-Dibromocyclopentene are limited. Much of the available
safety data sheets indicate "No data available" for acute and chronic toxicity endpoints.[3] The
hazard classifications are based on the structural alerts and properties of the compound.

Acute Toxicity: Harmful if swallowed or in contact with skin.[3]

o Skin Corrosion/Irritation: Causes skin irritation.[3]

e Serious Eye Damage/Irritation: Causes serious eye irritation.[3]
e Respiratory or Skin Sensitization: No data available.[3]

o Germ Cell Mutagenicity: No data available.[3]

o Carcinogenicity: This product is not classified as a carcinogen by IARC, ACGIH, NTP, or
OSHA.[3]

o Reproductive Toxicity: No data available.[3]

o Specific Target Organ Toxicity (Single and Repeated Exposure): May cause respiratory
irritation. No data is available for repeated exposure effects.[3]

Reactivity Profile
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o Chemical Stability: Stable under recommended storage conditions.[3]
» Possibility of Hazardous Reactions: No data available.[3]

» Conditions to Avoid: Heat, flames, and sparks.

e Incompatible Materials: Strong oxidizing agents.[3]

e Hazardous Decomposition Products: Under fire conditions, it can decompose to produce
carbon oxides and hydrogen bromide gas.[3]

Experimental Protocols for Safety Evaluation
(General Methodologies)

While specific experimental data for 1,2-Dibromocyclopentene is not readily available, the
following are examples of standard OECD (Organisation for Economic Co-operation and
Development) test guidelines that would be used to determine the health hazards of such a
chemical.
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Hazard

OECD Test Guideline

Brief Methodology

Acute Oral Toxicity

OECD 423

A stepwise procedure with the
use of a minimum number of
animals. A single dose of the
substance is administered
orally to a group of rodents.
Observations of effects and
mortality are made over 14

days.

Acute Dermal Toxicity

OECD 402

The substance is applied to
the shaved skin of a group of
rodents for 24 hours.
Observations of effects and
mortality are made over 14

days.

Skin Irritation

OECD 404

The substance is applied to a
small area of the skin of a test
animal (typically a rabbit)
under a gauze patch. The
degree of irritation is evaluated

at specific intervals.

Eye Irritation

OECD 405

The substance is applied to
the eye of a test animal

(typically a rabbit). The eyes
are examined for irritation at

specific intervals.

Visualized Workflows

The following diagrams illustrate standardized workflows for handling 1,2-

Dibromocyclopentene safely and responding to emergencies.
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Caption: A logical workflow for the safe handling of 1,2-Dibromocyclopentene.
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Caption: An emergency response workflow for incidents involving 1,2-Dibromocyclopentene.

Disposal Considerations

Unused 1,2-Dibromocyclopentene and any contaminated materials should be disposed of as
hazardous waste.[3] Consult with your institution's environmental health and safety (EHS)
office for specific disposal guidelines and to ensure compliance with local, state, and federal
regulations. Do not dispose of this chemical down the drain or in the regular trash.[3]

Conclusion

1,2-Dibromocyclopentene is a valuable research chemical that requires careful and informed
handling. While comprehensive toxicological data is not currently available, the known hazards
necessitate the use of appropriate engineering controls, personal protective equipment, and
adherence to safe laboratory practices. By following the guidelines outlined in this document
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and the official Safety Data Sheet, researchers can minimize the risks associated with the use
of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety and handling precautions for 1,2-
Dibromocyclopentene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1308690#safety-and-handling-precautions-for-1-2-
dibromocyclopentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

